Cas no 1058249-63-0 (5-methyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}thiophene-2-sulfonamide)

• Product Name: 5-methyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}thiophene-2-sulfonamide
• CAS No: 1058249-63-0
• MF: C₁₅H₁₉NO₂S₃
• MW: 341.511860132217
• CID: 5795671
• Update Time: 2025-10-07

5-methyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-[(1-thiophen-2-ylcyclopentyl)methyl]thiophene-2-sulfonamide
• 5-methyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}thiophene-2-sulfonamide

• Inchi： 1S/C15H19NO2S3/c1-12-6-7-14(20-12)21(17,18)16-11-15(8-2-3-9-15)13-5-4-10-19-13/h4-7,10,16H,2-3,8-9,11H2,1H3
• InChI Key： OVMGUWHNUCYXGH-UHFFFAOYSA-N
• SMILES： C1(S(NCC2(C3SC=CC=3)CCCC2)(=O)=O)SC(C)=CC=1

Additional information on 5-methyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}thiophene-2-sulfonamide

5-Methyl-N-{[1-(Thiophen-2-yl)Cyclopentyl]Methyl}Thiophene-2-Sulfonamide (CAS No. 1058249-63-0)

The compound 5-methyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}thiophene-2-sulfonamide (CAS No. 1058249-63-0) is a highly specialized organic molecule with significant potential in the fields of drug discovery, materials science, and advanced organic synthesis. This compound is characterized by its unique structure, which incorporates a thiophene ring system, a cyclopentane ring, and a sulfonamide functional group. The presence of these structural elements makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents and advanced materials.

Recent studies have highlighted the importance of thiophene-containing compounds in modern drug design. Thiophenes, being aromatic heterocycles, exhibit excellent electronic properties and can serve as versatile building blocks for constructing bioactive molecules. The sulfonamide group in this compound further enhances its potential as a bioisostere or as a component in peptide mimetics. Sulfonamides are known for their ability to modulate enzyme activity and are widely used in the design of kinase inhibitors and other therapeutic agents.

The cyclopentane ring in the molecule introduces rigidity and stability to the structure, which can be advantageous in controlling the conformational flexibility of the molecule. This feature is particularly valuable in drug design, where precise control over molecular geometry is often critical for achieving desired biological activity. Additionally, the thiophen-2-yl group attached to the cyclopentane ring contributes to the molecule's electronic properties, potentially enhancing its ability to interact with biological targets such as proteins or nucleic acids.

Recent advancements in synthetic chemistry have enabled the efficient construction of complex molecules like 5-methyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}thiophene-2-sulfonamide. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and enantioselective synthesis, to assemble this compound with high precision. These methods not only ensure the scalability of production but also pave the way for further modifications to optimize the compound's properties for specific applications.

In terms of biological activity, this compound has shown promise in preliminary assays targeting key enzymes involved in inflammatory pathways and cancer progression. The sulfonamide group has been implicated in modulating the activity of protein kinases, while the thiophene rings may contribute to interactions with DNA or RNA molecules. Furthermore, computational studies suggest that this compound could serve as a lead structure for developing inhibitors of emerging therapeutic targets, such as polyketide synthases or metalloenzymes.

From a materials science perspective, the unique electronic properties of this compound make it an attractive candidate for applications in organic electronics. Thiophene-based materials are well-known for their role in organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). The presence of a sulfonamide group could potentially enhance the molecule's solubility and charge transport properties, making it suitable for use in advanced electronic devices.

Recent research has also explored the use of this compound as a building block for supramolecular assemblies. The ability to form hydrogen bonds through the sulfonamide group and π–π interactions through the thiophene rings enables this molecule to self-assemble into ordered structures with potential applications in nanotechnology and catalysis.

In conclusion, 5-methyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}thiophene-2-sulfonamide (CAS No. 1058249-63-0) represents a cutting-edge molecule with diverse potential applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic chemistry and biological research, positions it as a valuable tool for advancing scientific innovation.